molecular formula C13H22Cl2Si B14678883 Silane, dichloromethyl(2-tricyclo(3.3.1.13,7)dec-1-ylethyl)- CAS No. 37843-12-2

Silane, dichloromethyl(2-tricyclo(3.3.1.13,7)dec-1-ylethyl)-

Cat. No.: B14678883
CAS No.: 37843-12-2
M. Wt: 277.30 g/mol
InChI Key: LITOCWMGEQFEKS-UHFFFAOYSA-N
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Description

Silane, dichloromethyl(2-tricyclo(33113,7)dec-1-ylethyl)- is a specialized organosilicon compound It is characterized by the presence of a dichloromethyl group and a tricyclo decyl group attached to a silicon atom

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Silane, dichloromethyl(2-tricyclo(3.3.1.13,7)dec-1-ylethyl)- typically involves the reaction of tricyclo decyl derivatives with dichloromethylsilane under controlled conditions. The reaction is usually carried out in an inert atmosphere to prevent unwanted side reactions. Common solvents used in this synthesis include toluene and hexane. The reaction temperature is maintained at a moderate level to ensure the stability of the reactants and products.

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow reactors to ensure consistent quality and yield. The use of catalysts to enhance the reaction rate and selectivity is also common. Purification of the final product is achieved through distillation or chromatography techniques.

Chemical Reactions Analysis

Types of Reactions

Silane, dichloromethyl(2-tricyclo(3.3.1.13,7)dec-1-ylethyl)- undergoes various types of chemical reactions, including:

    Oxidation: The compound can be oxidized to form silanols or siloxanes.

    Reduction: Reduction reactions can convert the dichloromethyl group to a methyl group.

    Substitution: Halogen substitution reactions can replace the chlorine atoms with other functional groups.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

    Reduction: Reducing agents such as lithium aluminum hydride are used.

    Substitution: Nucleophiles like sodium alkoxides or amines are employed for substitution reactions.

Major Products

The major products formed from these reactions include silanols, siloxanes, and various substituted silanes, depending on the specific reaction conditions and reagents used.

Scientific Research Applications

Silane, dichloromethyl(2-tricyclo(3.3.1.13,7)dec-1-ylethyl)- has several applications in scientific research:

    Chemistry: It is used as a precursor in the synthesis of advanced materials and as a reagent in organic synthesis.

    Biology: The compound can be used in the modification of biomolecules for research purposes.

    Industry: It is used in the production of specialty coatings, adhesives, and sealants.

Mechanism of Action

The mechanism of action of Silane, dichloromethyl(2-tricyclo(3.3.1.13,7)dec-1-ylethyl)- involves its interaction with various molecular targets. The silicon atom can form bonds with oxygen, nitrogen, and carbon atoms, facilitating the formation of complex structures. The dichloromethyl group can undergo further chemical modifications, allowing for the fine-tuning of the compound’s properties.

Comparison with Similar Compounds

Similar Compounds

    Silane, trichloro(2-tricyclo(3.3.1.1(3,7)]dec-1-ylethyl)-: This compound has a similar tricyclo decyl group but with three chlorine atoms attached to the silicon atom.

    Dichloromethylsilane: A simpler compound with only a dichloromethyl group attached to silicon.

Uniqueness

Silane, dichloromethyl(2-tricyclo(3.3.1.13,7)dec-1-ylethyl)- is unique due to the combination of the bulky tricyclo decyl group and the reactive dichloromethyl group. This combination imparts distinct chemical and physical properties, making it valuable for specific applications that require both stability and reactivity.

Properties

IUPAC Name

2-(1-adamantyl)ethyl-dichloro-methylsilane
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H22Cl2Si/c1-16(14,15)3-2-13-7-10-4-11(8-13)6-12(5-10)9-13/h10-12H,2-9H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LITOCWMGEQFEKS-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C[Si](CCC12CC3CC(C1)CC(C3)C2)(Cl)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H22Cl2Si
Details Computed by PubChem 2.2 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00958875
Record name [2-(Adamantan-1-yl)ethyl](dichloro)methylsilane
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Molecular Weight

277.30 g/mol
Details Computed by PubChem 2.2 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

37843-12-2
Record name 1-[2-(Dichloromethylsilyl)ethyl]tricyclo[3.3.1.13,7]decane
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=37843-12-2
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Tricyclo(3.3.1.13,7)decane, 1-(2-(dichloromethylsilyl)ethyl)-
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0037843122
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Tricyclo[3.3.1.13,7]decane, 1-[2-(dichloromethylsilyl)ethyl]-
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Record name [2-(Adamantan-1-yl)ethyl](dichloro)methylsilane
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00958875
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name Dichloromethyl(2-tricyclo[3.3.1.13,7]dec-1-ylethyl)silane
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